Cas no 1541188-67-3 (3,3-dimethyl-2-oxo-1-Pyrrolidineacetic acid)

• Product Name: 3,3-dimethyl-2-oxo-1-Pyrrolidineacetic acid
• CAS No: 1541188-67-3
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 2105802
• Update Time: 2023-11-19

3,3-dimethyl-2-oxo-1-Pyrrolidineacetic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-2-oxo-1-Pyrrolidineacetic acid
• CID 89941669
• 1-Pyrrolidineacetic acid, 3,3-dimethyl-2-oxo-

• Inchi： 1S/C8H13NO3/c1-8(2)3-4-9(7(8)12)5-6(10)11/h3-5H2,1-2H3,(H,10,11)
• InChI Key： OZFYKTCBSXOCDO-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)CCN1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 222
• Topological Polar Surface Area: 57.6

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 349.9±25.0 °C(Predicted)
• pka: 3.75±0.10(Predicted)